Cas no 2034433-00-4 (N-({2,4'-bipyridine-4-yl}methyl)pyridine-4-carboxamide)

• Product Name: N-({2,4'-bipyridine-4-yl}methyl)pyridine-4-carboxamide
• CAS No: 2034433-00-4
• MF: C₁₇H₁₄N₄O
• MW: 290.319262981415
• CID: 6055641
• PubChem ID: 119100845
• Update Time: 2025-06-08

N-({2,4'-bipyridine-4-yl}methyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,4'-bipyridine-4-yl}methyl)pyridine-4-carboxamide
• N-([2,4'-bipyridin]-4-ylmethyl)isonicotinamide
• N-[(2-pyridin-4-ylpyridin-4-yl)methyl]pyridine-4-carboxamide
• N-({[2,4'-bipyridine]-4-yl}methyl)pyridine-4-carboxamide
• F6482-5780
• CHEMBL4971781
• 2034433-00-4
• AKOS026691343

• Inchi： 1S/C17H14N4O/c22-17(15-4-8-19-9-5-15)21-12-13-1-10-20-16(11-13)14-2-6-18-7-3-14/h1-11H,12H2,(H,21,22)
• InChI Key： KMUDMDLNFZACDD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)NCC1C=CN=C(C2C=CN=CC=2)C=1

Computed Properties

• Exact Mass: 290.11676108g/mol
• Monoisotopic Mass: 290.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Additional information on N-({2,4'-bipyridine-4-yl}methyl)pyridine-4-carboxamide

N-( {2,4'-Bipyridine-4-Yl}Methyl )Pyridine-4-Carboxamide: A Comprehensive Overview

The compound with CAS No 2034433-00-4, known as N-( {2,4'-bipyridine-4-yl}methyl )pyridine-4-carboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in various scientific domains. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

N-( {2,4'-bipyridine-4-yl}methyl )pyridine-4-carboxamide belongs to the class of heterocyclic compounds, characterized by the presence of nitrogen atoms in its aromatic rings. The molecule consists of a pyridine ring substituted with a carboxamide group at the 4-position and a bipyridine moiety attached via a methylene bridge. This structure endows the compound with unique electronic properties, making it a promising candidate for applications in coordination chemistry and optoelectronics.

Recent studies have highlighted the potential of N-( {2,4'-bipyridine-4-yl}methyl )pyridine-4-carboxamide as a ligand in metalloorganic frameworks (MOFs). Researchers have demonstrated that this compound can form stable coordination complexes with transition metals such as copper and zinc. These complexes exhibit intriguing optical and magnetic properties, which could be harnessed in sensing technologies and data storage applications.

In addition to its role in coordination chemistry, N-( {2,4'-bipyridine-4-y